Niobium-95

• CAS No.: 13967-76-5
• Molecular Formula: N
• Molecular Weight: 94.906831 g/mol
• IUPAC Name: niobium-95
• InChI: InChI=1S/Nb/i1+2
• InChI Key: GUCVJGMIXFAOAE-NJFSPNSNSA-N
• SMILES: [Nb]
• Isomeric SMILES: [95Nb]
• Synonyms: 95Nb radioisotope; Nb-95 radioisotope; Niobium-95

Description

Significance of Niobium-95 as a Fission and Activation Product in Nuclear Systems Research

This compound arises in nuclear systems through two primary mechanisms: as a fission product and as an activation product.

As a fission product, Nb-95 is produced indirectly from the beta decay of Zirconium-95 (Zr-95), which is a direct product of uranium and plutonium fission in nuclear reactors. wikipedia.orgradiacode.comautoriteitnvs.nl Zr-95 has a half-life of approximately 64 days and decays by beta emission to Nb-95. wikipedia.orgradiacode.com This parent-daughter relationship means that the presence and activity of Nb-95 in spent nuclear fuel and associated waste streams are closely linked to the decay of its Zr-95 precursor. wikipedia.org The disappearance of Nb-95 in used nuclear fuel is consequently slower than its own half-life would suggest due to this continuous production from Zr-95 decay. wikipedia.org

As an activation product, Nb-95 is primarily generated through the neutron activation of stable Niobium-93 (Nb-93), the only stable isotope of niobium. iaea.orgwikipedia.orgchemeurope.com This reaction, specifically ⁹³Nb(n,γ)⁹⁴Nb followed by decay or other reactions, or directly through certain neutron interactions, leads to the formation of radioactive niobium isotopes, including Nb-95. iaea.orgchemeurope.com Niobium is present in the structural components of nuclear reactors, particularly in alloys like stainless steel and Inconel, which are used in reactor vessels and other components. iaea.orgresearchgate.net Neutron capture by Nb-93 in these materials contributes to the accumulation of Nb-95 within the reactor structure. iaea.org While the total mass of niobium in reactor components might be relatively small, all of the Nb-93 is available for activation, contributing to the potential production of radioactive niobium isotopes. iaea.org

The presence of Nb-95 as both a fission and activation product makes it relevant in the study of nuclear fuel behavior, the integrity of reactor structural materials, and the characterization of radioactive waste. Researchers utilize the known decay characteristics of Nb-95 to assess the inventory of radionuclides in nuclear systems and to study the processes occurring within reactors. iaea.orgsoachim.infowikipedia.org

Contextual Overview of this compound in Environmental and Analytical Radiochemistry Studies

This compound is also significant in environmental and analytical radiochemistry. Its detection in environmental samples can serve as an indicator of releases from nuclear facilities or past nuclear events. autoriteitnvs.nlillinois.gov Following events such as nuclear accidents, fission products like Zr-95 and its daughter Nb-95 can be released into the environment. radiacode.comautoriteitnvs.nlnih.gov Monitoring for Nb-95 in air, soil, water, and biological samples helps in assessing the extent of radioactive contamination and understanding the environmental behavior of these radionuclides. illinois.govscirp.orgresearchgate.net

In environmental studies, the behavior of Nb-95 in different media is investigated to understand its transport, distribution, and potential accumulation in ecosystems. Studies have examined the transference kinetics of Nb-95 in aquatic ecosystems, observing its distribution in water, sediment, and aquatic organisms. scirp.orgresearchgate.net Research indicates that Nb-95 can be transported and transformed through processes like deposition, complexation with other ions, and adsorption/absorption by aquatic life. scirp.org

Analytical radiochemistry methods are crucial for the detection and quantification of Nb-95 in various matrices. Techniques such as gamma spectrometry are commonly used to measure Nb-95 due to its characteristic gamma emissions. radiacode.comjaea.go.jposti.gov The primary gamma ray emitted by Nb-95 has an energy of 765.8 keV with a high intensity. lnhb.frjaea.go.jpstanford.edu Separation methods, such as anion exchange chromatography, are often employed to isolate Nb-95 from other radionuclides in complex samples prior to analysis, improving the accuracy of measurements. researchgate.netosti.gov The determination of Nb-95, often alongside its parent Zr-95, is important for environmental monitoring and for characterizing radioactive waste. researchgate.netosti.govtandfonline.com

The ratio of Nb-95 to Zr-95 activity can be used as a chronometer for dating nuclear events, providing insights into the time elapsed since the production of these radionuclides. soachim.info

The following table summarizes some key properties of this compound:

Property	Value	Source
Half-life	34.991 days	ontosight.aiwikipedia.orgchemlin.org
Decay Mode	Beta Emission (β⁻)	wikipedia.orgchemlin.org
Daughter Nuclide	Molybdenum-95 (⁹⁵Mo)	wikipedia.orgchemlin.orgwikipedia.org
Primary Gamma Ray	765.8 keV (approx. 99.8%)	lnhb.frjaea.go.jpstanford.edu
Parent Nuclide	Zirconium-95 (⁹⁵Zr)	wikipedia.orgchemlin.orgradiacode.com

Research findings highlight the importance of Nb-95 in tracking the movement of radioactive materials in the environment and in assessing the radiological impact of nuclear activities. For instance, studies have detected Nb-95 in soil samples around nuclear facilities. illinois.gov

Nuclear Origin and Radiochemical Pathways of Niobium 95 for Research Applications

Formation of Niobium-95 as a Zirconium-95 Daughter Product in Fission

Zirconium-95 (⁹⁵Zr) is a significant fission product of uranium and plutonium in nuclear reactors. radiacode.com ⁹⁵Zr is a radioactive isotope with a half-life of about 64 days, and it undergoes beta decay. wikipedia.orgradiacode.com This beta decay leads to the formation of ⁹⁵Nb. radiacode.com The decay chain is represented as:

⁹⁵Zr → ⁹⁵Nb + β⁻ + νₑ

Where β⁻ is a beta particle (electron) and νₑ is an electron antineutrino. Because ⁹⁵Nb is a decay product of ⁹⁵Zr, the rate at which ⁹⁵Nb disappears in used nuclear fuel is slower than would be expected based solely on its own half-life. wikipedia.orgchemeurope.comchemeurope.com This parent-daughter relationship is crucial in understanding the activity levels of ⁹⁵Nb in aged fission product mixtures.

A small proportion (approximately 1.08%) of ⁹⁵Zr disintegrations also lead to an excited state of ⁹⁵Nb, known as ⁹⁵mNb, which has a shorter half-life of 3.61 days. chemlin.orglnhb.frontosight.ai ⁹⁵mNb subsequently decays to the ground state of ⁹⁵Nb. lnhb.fr

Generation of this compound through Neutron Activation of Niobium-93 in Reactor Materials

Niobium-93 (⁹³Nb) is the only stable, naturally occurring isotope of niobium. wikipedia.orgchemeurope.comwikipedia.org Niobium is present in the structural components of nuclear reactors, particularly in alloys like stainless steel and Inconel, where it is added to enhance strength. iaea.orgtandfonline.com Neutron activation of these materials within the reactor core leads to the production of various radionuclides, including ⁹⁵Nb. iaea.orgresearchgate.net The primary reaction for the formation of ⁹⁵Nb from ⁹³Nb involves neutron capture, although this pathway is less significant for ⁹⁵Nb production compared to the ⁹⁵Zr decay, especially in terms of initial fission product inventory.

Another neutron activation pathway involves the reaction ⁹⁴Zr(n,γ)⁹⁵Zr, where ⁹⁴Zr captures a neutron to form ⁹⁵Zr, which then decays to ⁹⁵Nb. researchgate.net

Decay Scheme and Characteristic Gamma Emission Profiles for Detection and Identification

This compound primarily decays by beta-minus emission to stable Molybdenum-95 (⁹⁵Mo). wikipedia.orgchemlin.org The half-life for this decay is approximately 34.991 days. wikipedia.orgchemlin.org The decay to ⁹⁵Mo is accompanied by the emission of characteristic gamma rays, which are crucial for the detection and identification of ⁹⁵Nb using gamma spectrometry. radiacode.com

The decay of ⁹⁵Nb mainly populates excited levels in ⁹⁵Mo. lnhb.fr The most prominent gamma-ray emission associated with the decay of ⁹⁵Nb has an energy of approximately 766 keV with a high intensity (around 99.8%). lnhb.frjaea.go.jpunits.it Other lower intensity gamma rays are also emitted. lnhb.frjaea.go.jp

The decay scheme of ⁹⁵Nb involves a beta transition to the 765 keV excited level of ⁹⁵Mo as the main pathway. lnhb.fr

The metastable state, ⁹⁵mNb, decays with a half-life of 3.61 days, primarily through isomeric transition (IT) to the ground state of ⁹⁵Nb (97.5% probability), emitting a gamma ray of 235.69 keV. lnhb.frjaea.go.jp A small percentage (2.5%) of ⁹⁵mNb also decays by beta-minus emission to excited levels of ⁹⁵Mo. lnhb.fr

The characteristic gamma emissions of ⁹⁵Nb, particularly the prominent 766 keV peak, are widely used in research for identifying and quantifying ⁹⁵Nb in various samples, such as environmental samples, nuclear waste, and in studies involving the behavior of fission products. radiacode.comosti.gov

Data Table: Principal Gamma Rays from ⁹⁵Nb Decay

Gamma-ray Energy (keV)	Intensity (%)
765.8	99.81
204.12	0.03
561.88	0.01

Note: Intensities may vary slightly depending on the source of data. lnhb.frjaea.go.jp

Data Table: Principal Gamma Ray from ⁹⁵mNb Decay

Gamma-ray Energy (keV)	Intensity (%)
235.69	97.5

lnhb.frjaea.go.jp

Environmental Radiochemistry and Geochemical Behavior of Niobium 95

Atmospheric and Hydrospheric Transport Dynamics of Niobium-95

The transport of Nb-95 in the environment is influenced by its initial release form and subsequent interactions with atmospheric and aquatic components.

Long-Range Atmospheric Dispersion and Deposition from Nuclear Events

Nuclear events, such as weapons testing or reactor accidents, can release a variety of radionuclides, including Nb-95, into the atmosphere. iaea.orgcopernicus.org When released to the atmosphere, Nb-95 is likely to be in aerosol form. service.gov.uk Atmospheric dispersion models are used to predict the spread of radionuclides following such releases. kns.orgradioprotection.orgmdpi.com The deposition of radionuclides like Nb-95 from atmospheric fallout contributes to environmental contamination. copernicus.orgresearchgate.net Studies following events like the Chernobyl accident have measured Nb-95 deposition in soil samples, highlighting its presence in fallout. copernicus.orgresearchgate.net The ratio of short-lived gamma-emitting radionuclides, including Nb-95, deposited as fuel particles can vary across affected areas. copernicus.org

Transport and Distribution within Aquatic Ecosystems (Rivers, Sediments, Water Bodies)

In aquatic environments, Nb-95 is considered highly particle reactive and rapidly associates with suspended sediments. service.gov.uk This strong association with particulate matter significantly influences its transport and distribution in rivers, lakes, and other water bodies. Studies using tracer techniques in simulated aquatic ecosystems have shown that when Nb-95 is introduced, it is transported and transformed through deposition and adsorption by aquatic organisms, leading to redistribution and accumulation in different parts of the system. scirp.org The specific activity of Nb-95 in water can decrease sharply over a short time due to deposition, complexation, and adsorption by sediment and aquatic life. scirp.org Sediment accumulates large amounts of Nb-95 through ion exchange. scirp.org

Research on niobium in boreal stream waters and brackish-water sediments indicates that while niobium is generally considered relatively immobile, its abundance in the aquatic environment can increase under certain conditions. researchgate.netgeoscienceworld.org Dissolved humic substances and colloidal iron appear to be the main factors controlling niobium concentrations in stream waters. researchgate.netgeoscienceworld.org

Data from studies on radionuclide adsorption on suspended solids in natural waters illustrate the partitioning of Nb-95 between the aqueous phase and particulate matter. For example, studies have shown varying percentages of Nb-95 adsorbed on suspended solids in different river water samples. epa.gov

Here is a data table illustrating Nb-95 adsorption on suspended solids in natural waters:

Source	Suspended Solids (mg/l)	⁹⁵Zr Adsorption (%)	⁹⁵Nb Adsorption (%)
Colorado River	229	61.1	33.3
Camp McCoy	12	50.0	4.7
Bayou Anacoco	24	80.5	23.8
Lodgepole Creek	965	81.3	-
Chattahoochee River	131	88.4	18.9
Billy's Lake	8	53.9	8.9

Data derived from Eichholz et al., 1967, as cited in epa.gov. Note: The original source epa.gov indicates that the Lodgepole Creek ⁹⁵Nb adsorption data was not available.

This table demonstrates that the degree of Nb-95 adsorption on suspended solids varies depending on the water source, and it does not appear to be solely a direct function of suspended solids content but also influenced by factors like dissolved solids content, pH, and solids composition. epa.gov

Sorption, Retention, and Migration of this compound in Environmental Matrices

The interaction of Nb-95 with various environmental matrices, such as soil and sediments, plays a crucial role in its retention and migration.

Soil-Radionuclide Interactions and Mobility Mechanisms

Niobium in soils is generally reported to be rather immobile, primarily existing as insoluble Nb(V) oxides and hydroxides. nrc.gov Nb(OH)₅ is expected to be the predominant form in the typical pH and Eh ranges found in most soils. nrc.gov Studies on the geochemistry of niobium in agricultural soils of Europe indicate that a large percentage of niobium in soils can be considered 'immobile', with anomalous concentrations often related to geogenic processes. geoscienceworld.org

While stable niobium is largely immobile in soils, there may be differences in soil mobility between radioactive and stable niobium isotopes. iaea.org Some studies suggest that under certain conditions, the mobility of niobium is not significantly affected by complexation, as the interaction with water forms an insoluble hydrated form of niobium oxide that precipitates and is fixed in the soil. iaea.org However, one study categorized ⁹⁵Nb as being as mobile as radioactive cesium isotopes in certain contexts. iaea.org

Batch equilibrium experiments have been conducted to measure niobium Kd (distribution coefficient) values on soils. For instance, a study reported a Kd value of >1,980 mL/g for combined zirconium and niobium on a calcareous sandy soil. nrc.gov Experiments on different soil types have shown that niobium sorption can be pH-dependent. researchgate.net

Adsorption and Retention by Sediments and Suspended Particulates

As mentioned earlier, Nb-95 is highly particle reactive in aquatic environments and readily adsorbs onto suspended sediments. service.gov.uk This adsorption is a key process for its retention in aquatic systems, leading to its accumulation in bottom sediments. service.gov.ukscirp.org The adsorption behavior of niobium (V) on clay minerals like kaolin (B608303) and kaolinite (B1170537) has been investigated, showing pH-dependent adsorption capacities. researchgate.net Very high distribution coefficient values have been obtained for niobium on certain minerals in the neutral pH range. researchgate.net

Studies on stream sediments have also examined the sorption of radionuclides, including Zr-95 and Nb-95. usgs.gov Exchangeable and soluble Zr-95 and Nb-95 were found to be below detection levels in one such study, suggesting strong retention by the sediment components. usgs.gov

Biotic Uptake and Accumulation in Environmental Organisms

The bioavailability and uptake of Nb-95 by environmental organisms are generally considered low. Nb-95 is strongly excluded from plants, with the small amount taken up by roots mainly retained there and not translocated to above-ground tissues. service.gov.uk

In aquatic ecosystems, the ability of various organisms to enrich Nb-95 differs significantly. scirp.org Studies have shown that organisms with direct contact with water, such as hyacinths, can adsorb a large amount of Nb-95 in a short period. scirp.org However, organisms like snails and fish have shown poor adsorption capacity for Nb-95. scirp.org In fish, the distribution of Nb-95 tends to be concentrated in the viscera, followed by gills and fins, with lower concentrations in skin, scales, bone, head, and eggs, and the lowest in flesh. scirp.org

While niobium has no known biological role and its toxicity is not well understood, some studies mention that it can accumulate to a considerable extent in certain species of Ascidians (sea squirts). geoscienceworld.org

Here is a data table summarizing the relative specific activities of ⁹⁵Nb in different parts of fish in a simulated aquatic ecosystem study:

Fish Part	Relative ⁹⁵Nb Specific Activity (Descending Order)
Viscera	Highest
Gill	High
Fin	Moderate
Skin, Fish Scale	Lower
Bone, Head, Eggs	Lower
Flesh	Lowest

Data derived from Zhao et al., 2014, as cited in scirp.org. The table represents the observed trend in specific activity.

Chemical Speciation and Environmental Transformation of this compound

Chemical speciation, the distribution of an element among different chemical forms, significantly influences the mobility, bioavailability, and environmental fate of radionuclides like ⁹⁵Nb. The speciation of niobium in environmental systems is complex and depends on various factors, including pH, redox conditions, and the presence of complexing ligands. iaea.orgtandfonline.comresearchgate.net

The pH of an aqueous solution plays a critical role in the speciation and solubility of niobium compounds. Niobium typically exists in the +5 oxidation state in environmentally relevant redox conditions. researchgate.net The most common oxide of niobium is Nb₂O₅, which is relatively inert and does not dissolve appreciably in common acids like nitric or hydrochloric acids, but dissolves readily in concentrated alkali and is severely attacked by hydrofluoric acid and strong alkaline solutions. iaea.org

Studies suggest that the solubility and chemical speciation of niobium are dependent on water pH, with lower solubility expected at lower pH. iaea.org In acidic conditions, niobium tends to form cationic or neutral species, while in alkaline conditions, it can form anionic species like niobate (NbO₃⁻). service.gov.ukresearchgate.net The behavior of niobium in aqueous solutions is also influenced by hydrolysis, leading to the formation of various hydroxylated species.

While the +5 oxidation state is dominant, the specific hydroxyl and oxy-hydroxide species formed are highly dependent on pH. For instance, in hydrothermal fluids, Nb-OH complexes are less stable and soluble but are predominant in dilute or alkaline solutions. researchgate.net Research on the speciation of niobium(V) in aqueous solutions indicates the formation of polyoxoniobates, particularly at alkaline conditions. recercat.cat The chemistry of niobium is vastly different from its neighbors in the periodic table, and its charge-size ratio strongly influences the speciation of polyoxometalates. recercat.cat

Redox conditions are also important, although under typical environmental and biological conditions, only the Nb(V) oxidation state is expected to exist. researchgate.net

Niobium, as a strong Pearson's hard metal due to its high charge and relatively small ionic radius in the +5 oxidation state, favors binding with hard donors, such as oxygen-containing ligands and fluoride (B91410). researchgate.net Complexation with both organic and inorganic ligands in natural waters can significantly impact the mobility and speciation of ⁹⁵Nb.

Inorganic ligands, particularly fluoride, can form stable complexes with niobium. In fluoride-bearing aqueous solutions, the stability of niobium species increases exponentially with increasing HF concentration. lanl.gov The importance of acidity in promoting the mobility of niobium in the presence of fluoride has also been emphasized. lanl.gov Nb-OH-F complexes are suggested to play a dominant role in niobium hydrothermal mobility and are enriched in medium-high temperature, acidic, and fluoride-bearing fluids. researchgate.net

Organic ligands, such as tartaric, oxalic, and citric acids, have been traditionally used in analytical chemistry to prepare stable solutions of niobium, indicating their ability to form strong complexes. unige.ch Isotachophoretic analysis has demonstrated the formation of ⁹⁵Nb(V) citrate (B86180) and a polymeric niobium-containing material when ⁹⁵Nb is dissolved in dilute nitric acid and mixed with trisodium (B8492382) citrate. tandfonline.com The presence of organic carbon in stream waters has also been linked to the geochemical features of niobium. researchgate.net

The complexation of niobium with organic ligands can influence its interaction with solid phases in the environment. For example, niobium can take part in the formation of colloids and organic complexes, which affects its association with suspended sediments and migration in aquatic environments. service.gov.ukscirp.org

Research findings highlight the importance of considering complexation with both organic and inorganic ligands when assessing the environmental behavior and potential migration of ⁹⁵Nb in natural systems.

Data Table: Selected Niobium Complexes and Conditions

Ligand	Conditions (pH, Medium)	Observed Species / Behavior	Source
Fluoride	Acidic, F-bearing hydrothermal fluids	Nb-OH-F complexes (e.g., Nb(OH)₄₊ᵧFᵧ⁻, Nb(OH)₃₊ᵧF₂⁻)	researchgate.net
Fluoride	Various pH and HF concentrations	Stability increases with increasing HF concentration	lanl.gov
Citrate	Dilute nitric acid + trisodium citrate	⁹⁵Nb(V) citrate, polymeric niobium-containing material	tandfonline.com
Hydroxide (B78521)	Alkaline solutions	Nb-OH complexes (less stable than Nb-OH-F)	researchgate.net
Hydroxide	Alkaline conditions	Formation of polyoxoniobates	recercat.cat

Advanced Analytical Methodologies for Niobium 95 Quantification and Characterization

Radiometric Detection Techniques for Niobium-95 Analysis

Radiometric techniques are fundamental to the direct measurement of ⁹⁵Nb activity, leveraging its characteristic decay properties.

High-Resolution Gamma Spectrometry for Direct Measurement

High-resolution gamma spectrometry is a widely used and effective method for the direct measurement of ⁹⁵Nb. ⁹⁵Nb decays by beta-minus emission to excited levels of Molybdenum-95 (⁹⁵Mo), which subsequently de-excite by emitting gamma rays at specific energies. npl.co.uk The gamma emissions of ⁹⁵Nb, particularly prominent peaks around 765 keV, allow for its identification and quantification in a sample using detectors such as High Purity Germanium (HPGe) detectors. chemmethod.com Gamma spectrometry can be used to determine the activity of ⁹⁵Nb by analyzing the characteristic gamma-ray spectrum and calculating the count rates in the relevant peaks. soachim.info This method is also applied in the standardization of ⁹⁵Nb sources. npl.co.uk The presence of ⁹⁵Zr, which also emits gamma rays, can complicate the analysis, but high-resolution detectors can often resolve the distinct gamma energies of the two nuclides. akjournals.com

Beta Counting and Coincidence Counting for this compound Determination

While gamma spectrometry is powerful, beta counting and coincidence counting offer alternative or complementary approaches for ⁹⁵Nb determination. ⁹⁵Nb decays via beta-minus emission. npl.co.uk Beta counting can be used, although the sample source can cause significant absorption of the low-energy beta particles emitted by ⁹⁵Nb. cefas.co.uk

Beta-gamma coincidence counting is a technique developed to analyze nuclide pairs like ⁹⁵Zr-⁹⁵Nb that may be unresolvable by gamma spectrometry alone. tandfonline.com This method involves simultaneously detecting a beta particle and a coincident gamma ray emitted during the decay process. pitt.edu By analyzing the coincidences, it is possible to correct for factors like solid content in the sample, which can affect count rates in beta counting. tandfonline.com Liquid scintillation spectrometry can also be employed for beta detection in a coincidence arrangement for the standardization of ⁹⁵Nb sources. researchgate.net This technique has been shown to be practical for the rapid routine analysis of ⁹⁵Zr-⁹⁵Nb mixtures. researchgate.net

Radiochemical Separation Strategies for this compound

Radiochemical separation is often necessary to isolate ⁹⁵Nb from complex matrices, improving the accuracy of its measurement and enabling the analysis of samples with low ⁹⁵Nb concentrations or high levels of interfering radionuclides.

Separation from Zirconium-95 (Parent Nuclide) using Solvent Extraction and Ion Exchange

Separating ⁹⁵Nb from its parent nuclide, ⁹⁵Zr, is a common requirement due to their presence together as fission products. Both solvent extraction and ion exchange methods are widely used for this separation.

Solvent extraction techniques leverage the different chemical properties of niobium and zirconium compounds in various solvent systems. For instance, solvent extraction using acetylacetone (B45752) as a chelating agent has been studied for the separation of ⁹⁵Zr and ⁹⁵Nb. Zirconium acetylacetonate (B107027) can be extracted into benzene (B151609) at a specific pH range (pH 5-7), while niobium remains in the aqueous phase. kyoto-u.ac.jpkyoto-u.ac.jp Other chelating agents like trifluoroacetylacetone and benzoyltrifluoroacetone have also been investigated, allowing for separation in mineral acid solutions. kyoto-u.ac.jp Another effective method involves the extraction of ⁹⁵Nb into a chloroform (B151607) solution of α-benzoinoxime from hydrochloric acid solution, achieving high separation factors. akjournals.comakjournals.com Diisobutylcarbinol has also been used for the selective extraction of ⁹⁵Nb from dilute sulfuric acid-hydrofluoric acid solutions. acs.org

Ion exchange methods utilize the differential adsorption of niobium and zirconium ions onto ion exchange resins. Anion exchange has been employed to separate ⁹⁵Zr and ⁹⁵Nb from other fission products, where zirconium and niobium are adsorbed onto a resin from a hydrofluoric acid solution. osti.govhathitrust.org Cation exchange resins have also been investigated for separating ⁹⁵Zr and ⁹⁵Nb in dilute hydrochloric acid solutions, where a fraction containing mainly ⁹⁵Nb is obtained by elution with hydrochloric acid, followed by elution of ⁹⁵Zr with oxalic acid or higher concentrations of hydrochloric acid. oup.com

Separation from Complex Fission Product Mixtures and Activated Materials

This compound is often present in complex mixtures of fission products or activated materials, requiring sophisticated separation schemes. Methods have been developed to separate ⁹⁵Nb from these complex matrices.

An 8-quinolinol-extraction method has been applied to separate ⁹⁵Zr-⁹⁵Nb or ⁹⁵Nb from fission product mixtures and irradiated uranium. tandfonline.comtandfonline.com This method involves extraction from solutions at specific pH ranges, using masking agents like acetate (B1210297) or EDTA to complex interfering elements. tandfonline.comtandfonline.com The addition of sulfite (B76179) can prevent the extraction of certain radionuclides like ¹⁰³Ru. tandfonline.comtandfonline.com Solvent extraction with cupferron (B1669334) has also been used to extract zirconium-niobium-95 from hydrochloric acid solutions containing other fission products. oup.com

Advanced Techniques for Niobium Isolation (e.g., Precipitation, Chromatography, Electrophoresis)

Beyond standard solvent extraction and ion exchange, other advanced techniques contribute to niobium isolation.

Precipitation methods can be used to isolate niobium. For example, the hydrous oxide of niobium (Nb₂O₅) can be precipitated by adding acid to a solution of a niobate. osti.gov Precipitation can also be employed to obtain solid precursors of niobium compounds from aqueous solutions after solvent extraction. rsc.org Studies have investigated the direct precipitation of Nb(V) from alkaline solutions using calcium-bearing reagents. researchgate.net

Chromatography, including extraction chromatography and potentially other forms, plays a role in refining separations. While not explicitly detailed for ⁹⁵Nb in all search results, chromatographic techniques are generally applicable for the separation of elements with differing affinities for stationary and mobile phases.

Electrophoresis, which separates ions based on their differential migration in an electric field, could theoretically be applied to niobium species, but specific applications for ⁹⁵Nb separation were not prominently featured in the search results.

These advanced analytical methodologies, encompassing both sensitive detection techniques and selective separation strategies, are essential for the accurate and reliable quantification and characterization of this compound in diverse sample types.

Compound Names and PubChem CIDs

Compound Name	PubChem CID
This compound	104776
Zirconium-95	91573
Molybdenum-95	5462210
Ruthenium-103	166854
Ruthenium-106	166855
Cesium-137	166815
Cerium-144	166819
Promethium-147	166837
Yttrium-90	166809
Strontium-90	166803
Niobium Pentoxide	123105
Zirconium	23995
Niobium	23936
Molybdenum	23963
Ruthenium	23982
Cesium	23931
Cerium	23932
Promethium	23977
Yttrium	23994
Strontium	23986
Technetium	23989
Vanadium	23990
Tantalum	23988
Protactinium	23976

Data Tables

Based on the search results, specific quantitative data suitable for interactive tables within the constraints of this response are limited. However, some details regarding separation factors and extraction recoveries were mentioned. An example of how such data could be presented in an interactive table format is shown below, using illustrative data based on the search results.

Table 1: Illustrative Separation Factors for ⁹⁵Nb from ⁹⁵Zr using Solvent Extraction

Method	Organic Phase	Aqueous Phase Acidity/pH	Decontamination Factor for ⁹⁵Nb from ⁹⁵Zr
Acetylacetone Solvent Extraction	Benzene	pH 5-7	3x10² - 1x10³ kyoto-u.ac.jpkyoto-u.ac.jp
α-Benzoinoxime Solvent Extraction	Chloroform	5N HCl	>10⁴ akjournals.comakjournals.com
Trifluoroacetylacetone Solvent Extraction	Benzene	0.1-0.3N H₂SO₄	5x10² - 2x10³ kyoto-u.ac.jp
Benzoyltrifluoroacetone Solvent Extraction	0.1M Benzoyltrifluoroacetone-Benzene	0.3-0.5N H₂SO₄	1x10² - 1.5x10² kyoto-u.ac.jp
Diisobutylcarbinol Solvent Extraction	Diisobutylcarbinol	Dilute H₂SO₄-HF	>99.9% purity for ⁹⁵Nb acs.org

Table 2: Illustrative Extraction Recovery of ⁹⁵Zr using Acetylacetone Solvent Extraction

Chelating Agent	Organic Phase	Aqueous Phase pH	Extraction Recovery of ⁹⁵Zr
Acetylacetone	Benzene	5-7	≥ 97% kyoto-u.ac.jpkyoto-u.ac.jp

Sample Preparation and Dissolution Techniques for Niobium-Bearing Matrices

The determination of niobium, including its radioisotope Nb-95, in diverse sample matrices requires robust sample preparation methods. These matrices can range from mineral ores and alloys to environmental and potentially biological samples. The primary goal of sample preparation is to convert the analyte into a soluble form suitable for subsequent analysis by techniques such as Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES) or Inductively Coupled Plasma - Mass Spectrometry (ICP-MS). ajol.infoufs.ac.zameasurlabs.com Due to the chemical inertness of niobium and its oxides (M₂O₅), particularly at moderate temperatures and pressures, aggressive dissolution methods are often necessary. journals.co.za

Common niobium-bearing matrices include mineral ores like columbite and tantalite, which contain niobium and tantalum oxides, as well as high-purity niobium metal and various niobium alloys used in industries such as aerospace, nuclear technology, and metallurgy. ajol.infoinorganicventures.comnih.gov The similarity in chemical properties between niobium and tantalum means that dissolution techniques developed for one are often applicable or adaptable for the other. ajol.infojournals.co.za

Several approaches are employed for the dissolution of niobium-containing samples, broadly categorized into acid digestions and fusion methods.

Acid Digestion Techniques

Acid digestion is a widely used method, although the inertness of niobium requires strong and often hazardous reagents. Hydrofluoric acid (HF) is particularly effective due to the ability of fluoride (B91410) ions to form stable, soluble complexes with niobium. ajol.infojournals.co.zainorganicventures.com However, HF is highly corrosive and dangerous, necessitating careful handling and the use of resistant materials like polytetrafluoroethylene (PTFE) vessels. ajol.infomedcraveonline.com

Mixtures of HF with other strong acids like nitric acid (HNO₃) or sulfuric acid (H₂SO₄) are frequently employed to enhance dissolution efficiency, particularly for challenging matrices like alloys and oxides. ajol.infoinorganicventures.commedcraveonline.com For instance, a mixture of HNO₃ and HF is effective for dissolving niobium metal. inorganicventures.com Similarly, mixtures of HF, HNO₃, and H₂SO₄ or HCl are used for dissolving niobium-containing alloys. inorganicventures.commedcraveonline.com

Research has explored microwave-assisted acid digestion to accelerate the dissolution process and improve recoveries. Microwave digestion using concentrated H₂SO₄ in PTFE vessels has shown high recoveries for high-purity niobium metal, Nb₂O₅, and NbF₅. ajol.infoscielo.org.zaajol.info Studies have indicated that microwave-assisted digestion with H₂SO₄ can be a successful alternative to HF digestion for some niobium compounds. ajol.info The efficiency of microwave digestion can be influenced by factors such as acid concentration and irradiation time. For example, achieving high Nb recoveries from Nb₂O₅ using H₂SO₄ required sufficient microwave irradiation time. ajol.info

While acid digestion is powerful, some matrices or forms of niobium, such as certain crystalline oxide modifications, may not be readily soluble in chemical methods alone, sometimes requiring mechanical preparation steps. cern.ch

Fusion Techniques

Fusion methods involve mixing the sample with a flux material and heating to a high temperature to create a molten salt that dissolves the sample. This approach is particularly useful for samples that are resistant to acid digestion, such as certain mineral ores and refractory oxides. ajol.infoinorganicventures.com

Common fluxes for niobium-bearing samples include alkali metal carbonates like potassium carbonate (K₂CO₃) or sodium peroxide (Na₂O₂). inorganicventures.com Potassium carbonate fusion is typically performed in platinum crucibles at high temperatures (around 1050 °C). inorganicventures.com Sodium peroxide fusion, often carried out in nickel crucibles at a dull red heat, is another effective method, although caution is required, especially with samples containing organic material. inorganicventures.com

Borate fluxes, such as lithium tetraborate (B1243019) (Li₂B₄O₇), have also been successfully used for the fusion of niobium oxides. ajol.infoscielo.org.zaajol.info Following fusion, the resulting melt is typically dissolved in an acidic solution, such as H₂SO₄ or HCl, for subsequent analysis. ajol.infotsijournals.com Fusion methods can be more time-consuming than microwave-assisted digestion. ajol.info

Potassium pyrosulphate (K₂S₂O₇) fusion is another technique that has been applied for the dissolution of niobium in geochemical samples. The fused mass is subsequently digested with hydrochloric acid. tsijournals.com

Sample Preparation for Specific Matrices

The choice of sample preparation technique is highly dependent on the matrix.

Mineral Ores: Fusion methods using fluxes like ammonium (B1175870) bifluoride (NH₄HF₂), NaF, KF, or lithium tetraborate have been successful for dissolving minerals like columbite and tantalite. ajol.infoufs.ac.zajournals.co.za

Metals and Alloys: Mixtures of strong acids, often including HF, are necessary for dissolving niobium metal and its alloys. Microwave-assisted acid digestion can enhance the efficiency for these matrices. ajol.infoinorganicventures.commedcraveonline.com

Oxides: Niobium pentoxide (Nb₂O₅), a particularly inert form, can be dissolved using strong acids like H₂SO₄ under microwave irradiation or through fusion with fluxes like lithium tetraborate. ajol.infoscielo.org.zaajol.info

Organic Matrices: Dry ashing in a platinum crucible followed by dissolution of the resulting oxides using acid or fusion methods is a common approach for organic samples containing niobium. inorganicventures.cominorganicventures.com

Detailed research findings highlight the effectiveness of these methods. For instance, microwave-assisted digestion of Nb metal, Nb₂O₅, and NbF₅ with concentrated H₂SO₄ yielded high Nb recoveries (99.90 ± 0.08 %, 98.8 ± 0.7 %, and 100.7 ± 0.4 %, respectively) when analyzed by ICP-OES. ajol.infoscielo.org.zaajol.info Fusion of Nb₂O₅ with Li₂B₄O₇ followed by dissolution in H₂SO₄ also showed high recovery (103 ± 2 %). ajol.infoscielo.org.zaajol.info

The table below summarizes some of the reported sample preparation and dissolution techniques for various niobium-bearing matrices.

Matrix Type	Dissolution Technique(s)	Reagents/Conditions	Key Findings / Notes	Source(s)
High-purity Nb metal	Microwave-assisted acid digestion	Concentrated H₂SO₄, PTFE vessels, 45 min irradiation	Nb recoveries > 99%. ajol.info	ajol.infoscielo.org.zaajol.info
Nb₂O₅	Microwave-assisted acid digestion	Concentrated H₂SO₄, PTFE vessels, 45 min irradiation	Nb recovery 98.8 ± 0.7%. ajol.info Effect of irradiation time studied. ajol.info	ajol.infoscielo.org.zaajol.info
NbF₅	Microwave-assisted acid digestion	Concentrated H₂S₂O₄, PTFE vessels, 45 min irradiation	Nb recovery 100.7 ± 0.4%. ajol.info	ajol.infoscielo.org.zaajol.info
Nb₂O₅	Fusion	Li₂B₄O₇ flux, followed by dissolution in concentrated H₂SO₄	Nb recovery 103 ± 2%. ajol.info Precipitation of H₃BO₃ observed. ajol.info	ajol.infoscielo.org.zaajol.info
Columbite and Tantalite ores	Fusion	NH₄HF₂, NaF, or KF as fluoride sources	Dissolution of > 90% of minerals achieved. ajol.info	ajol.info
Pure Nb metal and Nb₂O₅	Microwave-assisted acid digestion	HF and acid mixtures (HF/HNO₃ or HF/H₂SO₄)	Accelerated dissolution, recoveries 95-100%. ajol.info Sample prep time reduced to 1 hour. ajol.info	ajol.info
High-purity Nb metal, Nb₂O₅	Hot plate acid digestion	H₂SO₄ and H₃PO₄ showed better dissolution compared to HNO₃, HCl, aqua regia.	Results were generally inaccurate. ufs.ac.za	ufs.ac.za
Nb-stabilized stainless steel	Acid digestion	HF, HNO₃, HCl, hot plate heating	Complete dissolution in 10-15 minutes. medcraveonline.com Used for ICP-AES analysis. medcraveonline.com	medcraveonline.com
Ferroniobium (FeNb)	Acid mixture dissolution	HCl, ultra pure water, HF, then HNO₃; heating on hot plate	Used for Nb content analysis by ICP. cbmm.com	cbmm.com
Geochemical samples (Niobium)	Fusion	Potassium pyrosulphate (K₂S₂O₇), followed by digestion with 6M HCl. Silica (B1680970) removed by hydrofluorisation.	Effective for bulk analysis. tsijournals.com	tsijournals.com
Organic samples (Nb and Ta)	Dry ash	Pt crucible, then dissolve oxides using acid or fusion.	Suitable for samples with higher Nb/Ta levels. inorganicventures.cominorganicventures.com	inorganicventures.cominorganicventures.com
Silicate mineral samples (RE)	Acid digestion/extraction	1:1 HNO₃, heating for 2 hours.	Useful if silica is absent. inorganicventures.com	inorganicventures.com
Steel samples (<0.5% Niobium)	Pressurized sample preparation (Microwave/High Pressure)	Mixture of nitric, hydrochloric, sulfuric, and phosphoric acids.	Advantageously applied for quick and quantitative dissolution. nih.gov Necessary for samples with W, Ti, and Nb. nih.gov	nih.gov
Niobium and compounds (for Ta)	Dissolution in fluoride environments, precipitation, complexation	Fluoride environments, oxalic acid + hydrogen peroxide	Method for determining low amounts of tantalum in niobium matrices by ICP-OES. researchgate.net	researchgate.net
Niobium metal	Refluxing acid	Sulfuric acid (>14 M)	Dissolution rate increased with H₂SO₄ concentration. osti.gov	osti.gov
Niobium metal	Aqueous solution	Hydrogen peroxide and alkali metal hydroxide (B78521) (e.g., NaOH)	Used for removing niobium coatings from substrates by dissolution. google.com	google.com

The choice of sample preparation method for Nb-95 analysis is critical and depends on the sample matrix, the expected concentration of Nb-95, and the analytical technique to be used. Ensuring complete dissolution and minimizing the loss or contamination of the analyte are paramount for obtaining accurate and reliable results.

Applications of Niobium 95 in Scientific Research and Monitoring

Environmental Radiomonitoring and Source Term Analysis

Niobium-95 is a key radionuclide monitored in environmental surveillance programs to assess the distribution and levels of radioactive contamination. Its detection helps in understanding the impact of nuclear activities on the environment and in analyzing the source of radioactive releases.

Routine Monitoring in Air, Water, Soil, and Vegetation Samples

Routine environmental monitoring programs around nuclear facilities frequently include the analysis of this compound in various sample matrices such as air, water, soil, and vegetation wa.govillinois.govwisconsin.govwisconsin.govnrc.gov. This comprehensive monitoring helps in establishing baseline radioactivity levels and detecting any deviations that might indicate a release of radioactive materials. The inclusion of Nb-95 in these programs is due to its presence as a fission product and its potential to be dispersed in the environment through atmospheric or aquatic pathways. For instance, vegetation samples can indicate the presence of radionuclides that have been deposited from the atmosphere or transported through the soil to plant root systems wa.govillinois.gov. Water samples are regularly collected and analyzed for reactor-produced and naturally occurring radionuclides, including Nb-95 illinois.govwisconsin.gov. Similarly, soil monitoring provides an indication of wind-blown particles and potential releases wa.gov.

Assessment of Fallout from Nuclear Weapons Testing and Accidental Releases

This compound, as a fission product, is present in radioactive fallout resulting from nuclear weapons testing and accidental releases from nuclear facilities aps.org. Environmental monitoring after such events involves the assessment of various radionuclides, including Nb-95, to determine the extent and distribution of contamination nih.govthebulletin.orgnih.gov. Historical atmospheric nuclear weapons testing, particularly between 1945 and 1963, released significant amounts of radioactive materials into the environment, leading to widespread fallout nih.gov. Analyzing the presence and concentration of radionuclides like Nb-95 in environmental samples helps in reconstructing the source term of the release and evaluating the potential impact on ecosystems and human health. While general discussions on fallout often highlight longer-lived isotopes like Cesium-137 and Strontium-90, shorter-lived fission products like Nb-95 are also indicative of recent nuclear events nih.gov.

Nuclear Fuel Cycle Research and Radioactive Waste Management Studies

This compound plays a role in research related to the nuclear fuel cycle, particularly in understanding the behavior of fission products during fuel reprocessing and in studies concerning the long-term management and disposal of radioactive waste.

Behavior and Distribution in Spent Nuclear Fuel and Reprocessing Streams

In the nuclear fuel cycle, this compound is produced as a fission product within nuclear fuel during reactor operation. When spent nuclear fuel is reprocessed, for example, using the PUREX process, Nb-95 is present in the resulting reprocessing streams cea.frkit.eduoecd-nea.orgufmg.br. The PUREX process aims to separate uranium and plutonium from fission products ufmg.br. The concentration of Nb-95 in spent fuel and reprocessing streams decreases over time due to its relatively short half-life of 35.2 days kit.eduoecd-nea.orgresearchgate.net. The behavior and distribution of fission products like Nb-95 within these processes are important for optimizing separation efficiencies and managing the radioactive inventory.

Retention and Immobilization in Cementitious Waste Forms for Disposal

Cementitious materials are widely used in the immobilization of low- and intermediate-level radioactive waste for disposal kns.orgoecd-nea.orggeoscienceworld.orgresearchgate.net. Research into radioactive waste management includes studying the retention and immobilization of various radionuclides, including niobium, within these cement-based matrices kns.orgwarwick.ac.uk. Studies have investigated the sorption of Nb(V), the predominant oxidation state of niobium in aqueous systems under alkaline conditions typical of cementitious environments, on hardened cement pastes kns.org. Understanding the sorption behavior of Nb-95 is crucial for assessing the long-term performance and safety of cementitious waste forms in preventing the release of radionuclides into the environment from disposal facilities.

Role as a Redox Indicator in Molten Salt Reactor Systems Research

This compound has been investigated for its potential use as a redox indicator in molten salt reactor (MSR) systems, particularly in FLiBe (Lithium Fluoride-Beryllium Fluoride) salt researchgate.netingentaconnect.comosti.govnih.govcas.cn. The chemical behavior of fission products in molten salt coolants is a critical aspect of MSR research. The transition of Nb-95 between soluble fluoride (B91410) species and insoluble metallic forms is dependent on the redox potential of the molten salt nih.gov. This characteristic dependence allows the monitoring of Nb-95 activity or deposition to potentially serve as an in-line indicator of the redox conditions within the reactor salt researchgate.netingentaconnect.comosti.govnih.gov. Experiments have shown that the deposition of Nb-95 on structural materials like Hastelloy is correlated with the decrease of its activity in the salt and the redox potential researchgate.net.

Tracer Applications in Geochemical and Material Science Investigations

95Nb is utilized as a tracer in studies exploring the movement of elements in geological systems and the diffusion behavior within different materials.

Studies of Radionuclide Migration and Transport in Geologic Media

Understanding the behavior of radionuclides in geologic environments is crucial for assessing the safety of nuclear waste repositories and evaluating the impact of potential releases. 95Nb has been employed in studies investigating radionuclide migration and transport in various geological media. nih.govepa.govoecd-nea.org

Research has explored the retention capacity of geological materials like Quaternary till and clay deposits for selected radionuclides, including niobium. nih.gov In such studies, reactive transport models are developed to couple groundwater flow, solute transport, and geochemical reactions between solid and aqueous phases, providing quantitative evaluations for performance and safety assessments of deep geological repositories. nih.gov

Niobium appears to be strongly retained in some Quaternary deposits, based on distribution coefficient (Kd) data. nih.gov Possible mechanisms for this retention include precipitation on silt particles or association with iron oxides and/or organic matter. nih.gov A correlation between dissolved niobium and iron has been observed in some groundwater samples. nih.govresearchgate.net

Studies on radionuclide migration in crystalline rock, relevant to repositories for spent nuclear fuel, consider that radionuclides escaping a repository would migrate with seeping water in fissures. skb.com Retardation occurs through sorption on rock surfaces and diffusion into the rock matrix. skb.com The surface area available for sorption and residence time significantly influence radionuclide movement. skb.com

The diffusion of 95Nb in pyrolytic graphite (B72142) has also been studied, revealing that activation energies for diffusion depend on direction and are independent of microstructure and graphitization degree. osti.gov

Diffusion Studies in Metal Alloys and Structural Materials

This compound serves as a tracer to investigate diffusion processes in metals and alloys, providing insights into material properties and behavior at elevated temperatures.

Diffusion coefficients of niobium have been studied in unalloyed γ-iron and iron alloys (Fe–1.5Mn, Fe–0.6Si, and Fe–1.5Mn–0.6Si) using 95Nb (along with 94Nb). tandfonline.com These studies, conducted over various temperature ranges, employed techniques like the direct sectioning method. tandfonline.com

The temperature dependence of niobium diffusion in α-iron has been determined using a serial sputter-microsectioning technique with 95Nb. jst.go.jp The diffusion coefficient of niobium in α-iron is approximately twice the self-diffusion coefficient in α-iron. jst.go.jp The activation energy for niobium diffusion in paramagnetic iron is significantly higher than for self-diffusion. jst.go.jp The magnetic effect on niobium diffusion in α-iron is smaller than on self-diffusion. jst.go.jp

Studies on self-diffusion of 95Nb in pure niobium have been conducted over a wide temperature range. Data from these studies can be represented by Arrhenius equations, although some research has indicated non-linear Arrhenius behavior at certain temperatures, potentially interpreted in terms of a divacancy contribution. niobium.tech The diffusion of 95Nb in niobium was found to be about twice that of Tantalum-182 (182Ta) in niobium in limited measurements.

Tracer diffusion of 95Nb has also been measured in β-Zirconium-Niobium (Zr-Nb) alloys with varying niobium concentrations (5.5 at. %, 16.3 at. %, and 28.1 at. %) over a wide temperature range. researchgate.net Experimental concentration profiles in these studies often exhibit a Gaussian-like behavior. researchgate.net Diffusion studies in BCC Zr-Nb alloys suggest that Zr and Nb atoms diffuse according to a mono-vacancy mechanism. researchgate.net

Nuclear Forensics and Environmental Signature Analysis

This compound can be relevant in nuclear forensics and environmental signature analysis due to its presence as a fission product and activation product. iaea.orgsipri.org

As a fission product, 95Nb is present in spent nuclear fuel. wikipedia.orgsipri.org The analysis of fission products and their ratios can provide signatures related to the type of reactor used and fuel burn-up, which is valuable information in nuclear forensics for attributing the origin of nuclear material. researchgate.net

In environmental signature analysis, the presence and concentration of 95Nb, particularly in relation to its parent 95Zr, can serve as indicators of releases from nuclear facilities or past nuclear events. iaea.org While 94Nb is a long-lived activation product relevant to nuclear decommissioning waste, 95Nb is a fission product that has been included in studies examining radionuclide uptake into plants from contaminated soil. iaea.org

The separation of 95Nb from 95Zr is a relevant technique in nuclear forensics and environmental monitoring. Methods like solvent extraction using α-benzoinoxime have been developed for this purpose, achieving high separation factors. researchgate.net

Interactive Table: Diffusion Coefficients

Material	Temperature Range (°C)	Tracer Isotope	Diffusion Coefficient Equation (Example)	Notes	Source
γ-Iron	948–1201	95Nb	Arrhenius (linear above 1081°C)	Activation energy ~267.4 kJ/mol in pure γ Fe and alloys above 1081°C.	tandfonline.com
α-Iron	550–890	95Nb	Temperature dependent equation	Diffusion coefficient ~2x self-diffusion in α-iron.	jst.go.jp
Pure Niobium	878–2400	95Nb	D = (1.1 ± 0.2) exp[-(96,000 ± 900)/RT] cm²/sec	Self-diffusion data, upward deviations at lower temperatures.
Pyrolytic Graphite (parallel)	1450-1950	95Nb	Arrhenius	Activation energy 96.1 kcal/mole.	osti.gov
Pyrolytic Graphite (perpendicular)	1450-1950	95Nb	Arrhenius	Activation energy 73.1 kcal/mole.	osti.gov
β-Zr-Nb Alloys	762–1598	95Nb	Arrhenius (generally)	Diffusion measured in alloys with varying Nb content.	researchgate.net

Computational Modeling and Predictive Studies of Niobium 95 Behavior

Environmental Transport and Dispersion Modeling in Atmospheric and Aquatic Compartments

Environmental transport and dispersion models are utilized to simulate the movement and distribution of radionuclides released into the atmosphere and aquatic systems. These models account for various physical processes that influence the fate of contaminants, such as atmospheric turbulence, wind patterns, water currents, diffusion, and deposition.

Generic models are available for assessing the impact of radioactive substance discharges to the environment, covering both atmospheric and aquatic dispersion iaea.org. The complexity of these mathematical models is often a function of the generalized approach and the availability of data for characterizing radionuclide transport iaea.org.

Atmospheric dispersion models, such as the Gaussian plume diffusion model, are commonly used to estimate annual average radionuclide concentrations in air and the rate of deposition from release sources iaea.org, osti.gov. These models simulate the dispersion of a plume of material based on atmospheric turbulent diffusion iaea.org. While widely used, some models have limitations, such as not considering the effects of buildings or complex terrain osti.gov.

In aquatic environments, models account for dispersion in various water bodies, including rivers, lakes, estuaries, and coastal areas iaea.org. Studies have investigated the desorption behavior of artificial radionuclides, including Zirconium-95 (Zr-95) and Niobium-95, sorbed onto estuarine silt, providing insights into their potential mobility and transport in such systems dntb.gov.ua, nih.gov. Numerical models can provide quantitative evaluations for the transport and retention of radionuclides in near-surface systems nih.gov.

Multiphase species transport modeling can also be applied to understand the movement of elements like niobium in complex systems, such as molten salt reactors, considering factors like decay, deposition, and extraction tandfonline.com. The transport of species within a fluid is influenced by flow patterns, which can affect deposition rates at interfaces tandfonline.com.

Geochemical Speciation and Solubility Modeling in Complex Environmental Systems

Geochemical speciation and solubility modeling are essential for understanding the chemical forms of this compound in the environment and predicting its solubility under different conditions. The behavior of radionuclides in the environment, including their uptake by the biosphere and their toxicity, is strongly influenced by their physico-chemical forms, or "speciation" iaea.org.

Geochemical equilibrium modeling is a powerful tool to examine the partitioning of chemical elements among different valence states, dissolved species, and solid phases in environmental settings mdpi.com. These models are used for a wide variety of environmental and geological problems, including mineral-fluid interactions and solute mobility mdpi.com.

For niobium, the speciation in aqueous solutions is particularly important, and under typical environmental and biological conditions, Nb(V) is the predominant oxidation state researchgate.net. Niobium behaves as a strong hard metal, favoring binding with oxygen-containing ligands and fluoride (B91410) researchgate.net.

Modeling the equilibrium solubility of niobium compounds in natural waters can be challenging due to the limited availability of thermodynamic data for pertinent aqueous niobium species osti.gov, researchgate.net. Despite these limitations, efforts have been made to critically evaluate available equilibrium constant data for niobium reactions in aqueous solution to create thermodynamic databases useful for modeling researchgate.net.

Studies on niobium solubility have indicated that the solubility of hydrous niobium oxides can vary significantly depending on the conditions osti.gov. For instance, the solubility of crystalline B-Nb2O5 has been determined in various solutions across a range of pH and temperatures researchgate.net. These studies have identified the presence of different niobium species in solution, such as Nb(OH)n5-n (where n=4–7) researchgate.net.

The main parameter affecting niobium aqueous speciation is the pH of the system nwmo.ca. Under certain conditions, such as in a Canadian reference groundwater, niobium solubility is expected to be controlled by the solid phase Nb2O5(s), with aqueous concentrations around 10-7 m, and the speciation is governed by hydroxide (B78521) complexes, primarily Nb(OH)6- nwmo.ca.

The speciation of less common elements, including niobium, is often poorly understood even in simple aquatic media, and information in more complex environments like foodstuffs is practically non-existent tandfonline.com. Investigations using techniques like isotachophoresis have been used to study the speciation of Nb-95 in the presence of complexing agents like citrate (B86180), demonstrating the formation of Nb(V) citrate and polymeric niobium-containing material tandfonline.com.

In natural waters, the concentration and speciation of niobium can be influenced by factors such as dissolved humic substances and colloidal iron geoscienceworld.org. In some groundwater, dissolved niobium concentrations have shown strong correlations with dissolved iron geoscienceworld.org. Niobium can potentially precipitate on silt particles or associate with iron oxides and/or organic matter nih.gov.

Predictive Models for Radionuclide Uptake and Bioaccumulation in Non-Human Biota

Predictive models are used to estimate the uptake and bioaccumulation of radionuclides, including this compound, in non-human biota. These models are crucial for assessing the potential radiological dose to organisms in contaminated environments.

Dose assessment for non-human biota often utilizes models that estimate the activity concentration of radionuclides in organisms and the resulting internal and external doses nih.gov. Tools like the ERICA Tool are used for this purpose, employing parameters such as the concentration ratio (CRwo), which relates the activity concentration in the organism to that in the environmental media nih.gov, skb.se.

Concentration ratios are basic transfer parameters used in these models and are compiled in databases to support assessments of radionuclide transfer to wildlife nih.gov, osti.gov. However, there can be limitations in these databases, including a lack of data for many radionuclide-organism combinations, site-specific variability, and biases towards certain ecosystems nih.gov.

Radionuclide uptake from water is often estimated using biological concentration factors (BCFs) ornl.gov. Models like LADTAP II have been used to estimate dose rates to various non-human biota from liquid effluent releases, utilizing default bioaccumulation factors osti.gov. Comparisons have been made between the bioaccumulation factors used in such models and the concentration ratios in radionuclide transfer handbooks osti.gov.

Studies on the long-term radiological impact on freshwater ecosystems have analyzed the concentration of man-made radionuclides, including Nb-95, in different aquatic species like carp (B13450389) and macrophytes nih.gov. These studies derive transfer coefficients and evaluate the doses received by the organisms nih.gov.

Predictive models for radionuclide uptake and bioaccumulation are vital for assessing the potential ecological risks associated with this compound in the environment. While significant progress has been made, ongoing research is needed to improve the accuracy of these models, particularly by expanding the availability and specificity of transfer parameters for various radionuclides and biota in diverse ecosystems.

Future Research Directions and Emerging Methodologies for Niobium 95 Studies

Development of Novel High-Throughput and In-Situ Analytical Techniques

Advancements in the study of ⁹⁵Nb rely heavily on the ability to detect and quantify it efficiently and accurately in various matrices. Future research aims to develop novel analytical techniques that offer higher throughput and enable in-situ measurements. Current methods for analyzing niobium-containing samples often involve harsh chemical reagents and time-consuming dissolution processes, although alternative dissolution methods like microwave digestion have shown success in achieving high niobium recoveries and reducing preparation time ajol.info. Radiochemical separation techniques, such as ion exchange chromatography and solid phase extraction, have been developed and refined for the determination of niobium isotopes, including ⁹⁵Nb and ⁹⁴Nb, in complex samples like radioactive waste researchgate.netosti.gov. Isotachophoresis has also been explored for investigating the speciation of ⁹⁵Nb tandfonline.com.

Emerging methodologies in materials science and nanoparticle analysis, such as high-throughput experimental methods combining synthesis, measurement, and analysis, or techniques for high-throughput analysis of rare nanoparticles, suggest potential avenues for adaptation to radionuclide studies tandfonline.comresearchgate.net. While these are not yet specifically applied to ⁹⁵Nb in the provided literature, the principles of accelerating material exploration and enhancing sensitivity could be beneficial. In-situ analytical techniques, such as in-situ X-ray absorption spectroscopy and transmission electron microscopy, have been valuable in studying the thermal stability and structural changes of niobium materials and surface oxides osti.goviucr.orgresearchgate.net. Applying or adapting these in-situ techniques could provide real-time insights into the chemical state and interactions of ⁹⁵Nb in different environments or during various processes. Future work is needed to translate these general advancements into specific, validated methods for ⁹⁵Nb analysis, particularly for complex environmental or biological samples.

Enhanced Understanding of Long-Term Environmental Behavior and Persistence

Understanding the long-term environmental behavior and persistence of ⁹⁵Nb is crucial for assessing its potential impact. Research has investigated the environmental effects of radioactive niobium, including its absorption into the food chain and concentration in organs in mammals iaea.org. Studies have also outlined the behavior of niobium isotopes in environmental media such as soils, plants, groundwater, and air iaea.org. The speciation of radionuclides, including ⁹⁵Nb, is recognized as a key factor influencing their movement through the environment, highlighting the need for continued research in this area tandfonline.com.

While studies on the environmental sustainability of stable niobium recycling provide insights into the broader environmental performance of niobium in a long-term perspective, specific long-term studies on the environmental fate of the radioactive isotope ⁹⁵Nb are still needed mdpi.comresearchgate.net. The marine environment, in particular, has been identified as an area requiring more data on the behavior and potential impact of less-studied technology-critical elements, including niobium csic.es. Future research should focus on long-term monitoring studies, potentially employing advanced persistence assessment methodologies that consider factors like transformation rates and their influence on environmental concentrations and potential accumulation nih.gov. Niobium-95 has been identified as a radionuclide important for studying longer-term issues related to radioactive material deposition, emphasizing the need for dedicated research into its persistence and behavior over extended periods in various environmental compartments stralsakerhetsmyndigheten.se.

Integration of Multi-Disciplinary Approaches in this compound Research

Addressing the complexities associated with ⁹⁵Nb requires the integration of expertise from multiple scientific disciplines. Research on niobium-containing materials for advanced applications, such as superconducting radio frequency cavities, inherently involves collaborations between physicists, materials scientists, and engineers researchgate.net. Environmental studies of ⁹⁵Nb necessitate a multidisciplinary approach, combining radiochemistry, environmental science, biology, and ecological modeling to understand its transport, uptake, and potential effects tandfonline.comiaea.orgcsic.esnih.gov.

Q & A

How is Niobium-95 typically detected and quantified in radiochemical analyses?

Basic Research Question
this compound is quantified using radiochemical separation followed by gamma spectrometry. Methodological validation involves spiked blank samples, duplicate analyses, and comparison with certified standards (e.g., NBS blind standards). For example, spike recovery tests are conducted by adding known activities of Nb-95 to simulated resin or sludge samples, followed by measurement to calculate the ratio of measured-to-added activity (ideally close to unity). Data reproducibility is confirmed through replicate analyses, as demonstrated in Tables 2-5 and 2-6 of DOE radwaste studies .

What challenges arise in ensuring accurate Nb-95 measurements in heterogeneous environmental samples?

Advanced Research Question
Heterogeneous matrices (e.g., incinerator ash or soil) introduce variability due to uneven distribution of Nb-95 and matrix interference. For instance, ash samples from waste incineration showed retention rates ranging from 3.5% to 10.8%, with some samples below detection limits . To mitigate errors, researchers must homogenize samples, use isotopic tracers (e.g., Nb-95 as a proxy for Nb-94), and validate methods via spike-and-recovery experiments. Statistical tools like relative standard deviation (RSD) from replicate analyses (Table 2-7) help assess measurement reproducibility .

What standardized protocols exist for Nb-95 extraction from nitric acid solutions?

Basic Research Question
Solvent extraction using tri-n-butyl phosphate (TBP) is a well-established method. Degraded TBP mixed with Amsco (a hydrocarbon diluent) has been tested for Nb-95 recovery under varying nitric acid concentrations. The extraction efficiency depends on acid molarity, phase contact time, and organic-to-aqueous phase ratios. Detailed protocols are outlined in studies optimizing Nb-95 separation for nuclear waste processing .

How can contradictions in Nb-95 retention rates across experimental conditions be resolved?

Advanced Research Question
Discrepancies in retention rates (e.g., 6.6±3.8% in incinerator ash ) often stem from differences in sample composition, combustion temperatures, or analytical sensitivity. Researchers should standardize experimental parameters (e.g., burn conditions, sample mass) and employ sensitivity analyses to identify critical variables. Cross-validation using alternative detection methods (e.g., ICP-MS for trace Nb-95) and meta-analysis of historical data can reconcile contradictions .

What are the primary applications of Nb-95 as a tracer in nuclear chemistry?

Basic Research Question
Nb-95 is used to validate radiochemical procedures, such as fission product isolation and waste form characterization. For example, it substitutes for Nb-94 in simulated radwaste studies to track recovery rates during separations (Table 2-5). It also aids in developing extraction chromatography resins for isolating isotopes like americium-240 from irradiated plutonium targets .

What methodological considerations are critical for studying Nb-95's environmental mobility?

Advanced Research Question
Key factors include speciation analysis (e.g., Nb-95 as Zr/Nb-95 complexes in soils ), detection limits in groundwater matrices, and interference from co-occurring radionuclides (e.g., Tc-99). Researchers must optimize gamma spectrometry settings (e.g., energy windows for 765 keV gamma rays) and employ pre-concentration techniques (e.g., co-precipitation with Fe(OH)₃) to enhance sensitivity in low-activity samples .

Which analytical techniques confirm Nb-95 purity in experimental setups?

Basic Research Question
Purity is verified via gamma spectroscopy (to rule out interference from other emitters) and mass spectrometry (to check isotopic composition). For new compounds, characterization includes X-ray diffraction (XRD) and elemental analysis. Known compounds require cross-referencing with literature spectra and spike tests, as emphasized in protocols for radiochemical reporting .

How can solvent extraction parameters be optimized for Nb-95 recovery?

Advanced Research Question
Critical parameters include nitric acid concentration (optimal at 3–6 M for TBP systems), organic solvent purity, and phase separation time. Degradation products in TBP (e.g., dibutyl phosphate) can reduce Nb-95 extraction efficiency, necessitating solvent pre-treatment. Experimental design should use factorial experiments to test variable interactions, as demonstrated in studies achieving >90% recovery .